Cas no 511551-67-0 (3-[(cyclohexylcarbamoyl)amino]propanoic acid)

3-[(cyclohexylcarbamoyl)amino]propanoic acid structure
511551-67-0 structure
Product Name:3-[(cyclohexylcarbamoyl)amino]propanoic acid
CAS No:511551-67-0
MF:C10H18N2O3
MW:214.261522769928
MDL:MFCD08442982
CID:3166068
PubChem ID:11020253
Update Time:2025-04-21

3-[(cyclohexylcarbamoyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(cyclohexylcarbamoyl)amino]propanoic acid
    • β-Alanine, N-[(cyclohexylamino)carbonyl]-
    • CHEMBL304297
    • CCG-295168
    • EN300-26981
    • 3-(cyclohexylcarbamoylamino)propanoic Acid
    • 3-([(Cyclohexylamino)carbonyl]amino)propanoic acid
    • CS-0243925
    • 3-(3-Cyclohexyl-ureido)-propionic acid
    • 511551-67-0
    • MFCD08442982
    • 3-[(cyclohexylcarbamoyl)amino]propanoicacid
    • b-Alanine, N-[(cyclohexylamino)carbonyl]-
    • Z235342985
    • SCHEMBL14606844
    • G35073
    • AKOS000126195
    • 3-{[(cyclohexylamino)carbonyl]amino}propanoic acid
    • BDBM50143908
    • 3-(3-Cyclohexylureido)propanoic acid
    • MDL: MFCD08442982
    • Inchi: 1S/C10H18N2O3/c13-9(14)6-7-11-10(15)12-8-4-2-1-3-5-8/h8H,1-7H2,(H,13,14)(H2,11,12,15)
    • InChI Key: NSDHVSZEDZTXKH-UHFFFAOYSA-N
    • SMILES: O=C(NCCC(=O)O)NC1CCCCC1

Computed Properties

  • Exact Mass: 214.13174244Da
  • Monoisotopic Mass: 214.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.4Ų

3-[(cyclohexylcarbamoyl)amino]propanoic acid Pricemore >>

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